
EUK-118 Stock Solution: Preparation and
Storage Protocols for Research Applications

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: EUK-118

Cat. No.: B12405715

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
EUK-118 is a synthetic salen-manganese complex that exhibits superoxide dismutase (SOD)

and catalase mimetic properties.[1][2] As a catalytic scavenger of reactive oxygen species

(ROS), EUK-118 and its analogues are valuable tools in studying and mitigating oxidative

stress in various biological systems. This document provides detailed application notes and

protocols for the preparation, storage, and use of EUK-118 stock solutions to ensure

experimental reproducibility and efficacy. EUK-118 is a structural analog of EUK-8 and EUK-

134, but with significantly reduced activity.[1]
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Property Value

CAS Number 186299-34-3

Molecular Formula C₂₂H₂₅MnN₂O₈

Molecular Weight 500.4 g/mol

Appearance Crystalline solid

Purity ≥95%

Solubility of EUK-118
Solvent Solubility

DMSO 20 mg/mL

Ethanol 1 mg/mL

PBS (pH 7.2) 0.2 mg/mL

Experimental Protocols
Protocol 1: Preparation of a 10 mM EUK-118 Stock
Solution in DMSO
This protocol describes the preparation of a concentrated primary stock solution of EUK-118 in

dimethyl sulfoxide (DMSO).

Materials:

EUK-118 (solid form)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber microcentrifuge tubes or glass vials with Teflon-lined caps

Calibrated analytical balance

Calibrated micropipettes and sterile filter tips
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Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Preparation: In a biological safety cabinet, ensure all materials are sterile. Clean the work

surface with 70% ethanol.

Weighing EUK-118: Tare a sterile, amber microcentrifuge tube on the analytical balance.

Carefully weigh 5.0 mg of EUK-118 powder directly into the tube.

Solvent Addition: Add 999.2 µL of anhydrous DMSO to the tube containing the EUK-118
powder. This will yield a final concentration of 10 mM (based on a molecular weight of 500.4

g/mol ).

Dissolution: Tightly cap the tube and vortex at medium speed until the EUK-118 is

completely dissolved. The solution should be clear. Gentle warming in a 37°C water bath can

aid dissolution if necessary.

Aliquoting and Storage: Dispense the 10 mM stock solution into smaller, single-use aliquots

(e.g., 10-50 µL) in sterile, amber microcentrifuge tubes. This minimizes freeze-thaw cycles.

Labeling: Clearly label each aliquot with the compound name (EUK-118), concentration (10

mM in DMSO), preparation date, and your initials.

Storage: Store the aliquots at -20°C for short-term storage (weeks to months) or at -80°C for

long-term storage (months to years). Protect from light.

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol details the dilution of the primary 10 mM EUK-118 stock solution to a working

concentration for direct application to cell cultures. A typical final concentration for similar

antioxidant compounds in cell culture is in the range of 10-100 µM.

Materials:
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10 mM EUK-118 stock solution in DMSO (from Protocol 1)

Sterile cell culture medium (e.g., DMEM, RPMI-1640)

Sterile microcentrifuge tubes

Procedure:

Intermediate Dilution (Recommended): It is recommended to first prepare an intermediate

dilution of the 10 mM stock solution in sterile cell culture medium. For example, to prepare a

1 mM intermediate stock, dilute the 10 mM stock 1:10 in the medium (e.g., 5 µL of 10 mM

EUK-118 + 45 µL of medium). This helps to minimize the final concentration of DMSO in the

cell culture.

Final Dilution: Add the appropriate volume of the intermediate or primary stock solution to the

final volume of cell culture medium to achieve the desired final concentration.

Example for a 50 µM final concentration in 1 mL of medium: Add 50 µL of the 1 mM

intermediate stock to 950 µL of cell culture medium.

Mixing: Gently mix the final working solution by pipetting up and down before adding it to the

cells.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO (diluted in

culture medium to the same final concentration as the EUK-118 treatment) to the cell culture.

This is crucial as DMSO can have biological effects on its own.[3][4]

Signaling Pathway and Experimental Workflow
EUK-118 Mechanism of Action
EUK-118 functions as a synthetic mimetic of two key antioxidant enzymes: superoxide

dismutase (SOD) and catalase. Its primary mechanism of action is the catalytic scavenging of

reactive oxygen species (ROS). Specifically, it dismutates superoxide radicals (O₂⁻) into

oxygen and hydrogen peroxide (H₂O₂), and then converts the hydrogen peroxide into water

and oxygen. By reducing the levels of these harmful ROS, EUK-118 can protect cells from

oxidative damage.
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A closely related and more potent analog, EUK-134, has been shown to inhibit the activation of

Mitogen-Activated Protein Kinase (MAPK) pathways, including ERK, JNK, and p38, and to

reduce the accumulation of the tumor suppressor protein p53 in response to UVB-induced

oxidative stress.[5][6] It is hypothesized that by preventing oxidative damage to the cell

membrane, these compounds can mitigate the downstream signaling cascades that lead to

inflammation and apoptosis.[5]
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Caption: Proposed signaling pathway modulated by EUK-118.
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Caption: General workflow for in vitro EUK-118 experiments.

Storage and Stability
Proper storage of EUK-118 stock solutions is critical to maintain their chemical integrity and

biological activity.
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Parameter Recommendation Rationale

Storage Temperature
-20°C (short-term) or -80°C

(long-term)

Lower temperatures slow down

the rate of chemical

degradation.

Solvent Anhydrous DMSO

Minimizes hydrolysis of the

compound. DMSO is a good

solvent that is compatible with

most cell culture applications

at low final concentrations

(<0.5%).

Aliquoting Store in single-use aliquots

Avoids repeated freeze-thaw

cycles which can lead to

degradation of the compound

and introduction of

contaminants.

Light Exposure
Store in amber or light-blocking

containers

Protects the compound from

photodegradation.

Moisture
Use anhydrous solvent and

seal containers tightly

Prevents hydrolysis and

maintains the concentration of

the stock solution.

While specific long-term stability data for EUK-118 in DMSO is not readily available in the

literature, following these best practices for storing chemical compounds will maximize the

shelf-life of the stock solution. It is recommended to perform a quality control check (e.g., by

assessing its activity in a simple assay) if the stock solution has been stored for an extended

period.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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